N-butyl-6-(2,6-dimethylphenoxy)-1-hexanamine

• IUPAC Name: N-butyl-6-(2,6-dimethylphenoxy)hexan-1-amine
• InChI: InChI=1S/C18H31NO/c1-4-5-13-19-14-8-6-7-9-15-20-18-16(2)11-10-12-17(18)3/h10-12,19H,4-9,13-15H2,1-3H3
• InChI Key: KGOIMMNVCWJTQG-UHFFFAOYSA-N
• Canonical SMILES: CCCCNCCCCCCOC1=C(C=CC=C1C)C
• Molecular Formula: C18H31NO
• Molecular Weight: 277.4 g/mol

Description

N-butyl-6-(2,6-dimethylphenoxy)-1-hexanamine, also known as DMHA, is a synthetic compound that belongs to the class of central nervous system stimulants. It has gained popularity in recent years due to its potential as a pre-workout supplement and its similarities to other stimulants such as DMAA and ephedrine. DMHA has also been studied for its potential as a cognitive enhancer and as a treatment for attention deficit hyperactivity disorder (ADHD).

Mechanism of Action

N-butyl-6-(2,6-dimethylphenoxy)-1-hexanamine works by increasing the release of certain neurotransmitters in the brain, including dopamine, norepinephrine, and serotonin. These neurotransmitters are responsible for regulating mood, motivation, and energy levels. By increasing their release, N-butyl-6-(2,6-dimethylphenoxy)-1-hexanamine can improve focus, energy, and motivation.
Biochemical and Physiological Effects
N-butyl-6-(2,6-dimethylphenoxy)-1-hexanamine has been shown to increase heart rate, blood pressure, and respiratory rate. It also increases the release of glucose and fatty acids into the bloodstream, providing the body with a source of energy. N-butyl-6-(2,6-dimethylphenoxy)-1-hexanamine has been shown to increase endurance and strength, making it a potential supplement for athletes.

Advantages and Limitations for Lab Experiments

N-butyl-6-(2,6-dimethylphenoxy)-1-hexanamine has several advantages as a research tool. It is easy to synthesize and has a well-defined chemical structure. It has also been shown to have a wide range of potential applications, including as a cognitive enhancer, a treatment for ADHD, and a pre-workout supplement. However, N-butyl-6-(2,6-dimethylphenoxy)-1-hexanamine also has limitations as a research tool. Its effects on the body are not well understood, and there is limited research on its long-term effects.

Future Directions

There are several potential future directions for research on N-butyl-6-(2,6-dimethylphenoxy)-1-hexanamine. One area of interest is its potential as a treatment for ADHD. N-butyl-6-(2,6-dimethylphenoxy)-1-hexanamine has been shown to improve focus and motivation, making it a potential alternative to traditional ADHD medications. Another area of interest is its potential as a pre-workout supplement. N-butyl-6-(2,6-dimethylphenoxy)-1-hexanamine has been shown to increase endurance and strength, making it a potential supplement for athletes. Finally, more research is needed to understand the long-term effects of N-butyl-6-(2,6-dimethylphenoxy)-1-hexanamine on the body, including its effects on the cardiovascular system and the brain.

Synthesis Methods

N-butyl-6-(2,6-dimethylphenoxy)-1-hexanamine is synthesized through a multi-step process starting with 2,6-dimethylphenol and butylamine. The synthesis involves several chemical reactions including alkylation, reduction, and acylation. The final product is a white crystalline powder with a molecular weight of 207.3 g/mol.

Scientific Research Applications

N-butyl-6-(2,6-dimethylphenoxy)-1-hexanamine has been studied for its potential as a cognitive enhancer and as a treatment for ADHD. It has also been studied for its effects on athletic performance and as a pre-workout supplement. N-butyl-6-(2,6-dimethylphenoxy)-1-hexanamine has been shown to increase focus, energy, and motivation, making it a potential treatment for ADHD. It has also been shown to increase endurance and strength, making it a potential supplement for athletes.